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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472

Introduction: Methyl (R)-(+)-lactate, a simple chiral ester derived from the methylation of (R)-
lactic acid, is a pivotal molecule in modern chemical and pharmaceutical research.[1][2] With
the chemical formula C4H803, this colorless liquid is recognized not only for its role as a
versatile chiral building block in asymmetric synthesis but also for its favorable environmental
profile.[3] It is considered a green solvent due to its biodegradability, water miscibility, and low
toxicity.[2][4] This guide provides an in-depth overview of its molecular structure,
physicochemical properties, key applications, and detailed experimental protocols for its
synthesis and analysis, tailored for researchers, scientists, and professionals in drug
development.

Molecular Structure and Identification

Methyl (R)-(+)-lactate is the methyl ester of (R)-lactic acid.[5] The "(R)" designation denotes
the stereochemical configuration at the chiral center (the carbon atom bonded to the hydroxyl
group), and the "(+)" indicates that it is dextrorotatory, meaning it rotates plane-polarized light to
the right.
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Methyl (R)-(+)-lactate

Asymmetric Synthesis . .
[(Chiral Building Block) Polymer Chemistry Green Chemistry

APIs (e.g., Neomethymycin) Polylactic Acid (PLA) Biodegradable Solvent

1. Dissolve Methyl Pyruvat(i [2 Prepare Chiral Rhodium

in anhydrous THF Catalyst Solution in THF

3. Add Catalyst to
Methyl Pyruvate Solution

4. Pressurize with H2 Gas
(10-20 psig)

5. Stir for 8 hours
at 25°C

6. Analyze Product by
Chiral GC

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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